Cas no 2356108-21-7 (9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl-)

• Product Name: 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl-
• CAS No: 2356108-21-7
• MF: C₂₅H₁₆BrCl
• MW: 431.7
• CID: 5520420
• PubChem ID: 132243441
• Update Time: 2026-03-10

9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl-
• 5-Bromo-2-chloro-9,9-diphenyl-9H-Fluorene
• 5-bromo-2-chloro-9,9-diphenylfluorene
• G63936
• BS-53566
• SCHEMBL19728551
• 2356108-21-7

• Inchi： 1S/C25H16BrCl/c26-23-13-7-12-21-24(23)20-15-14-19(27)16-22(20)25(21,17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-16H
• InChI Key： ONOVYQYSVPFVJQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C2=CC=CC=C2)C2=C(C(Br)=CC=C2)C2=C1C=C(Cl)C=C2

Computed Properties

• Exact Mass: 430.01239g/mol
• Monoisotopic Mass: 430.01239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 0Ų

Additional information on 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl-

Recent Advances in the Study of 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- (CAS: 2356108-21-7) and Its Applications in Chemical Biology and Medicine

The compound 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- (CAS: 2356108-21-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have demonstrated that 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- exhibits promising pharmacological properties, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Its structural features, including the diphenyl-substituted fluorene core and halogen substituents, contribute to its high binding affinity and selectivity towards specific biological targets. Researchers have successfully synthesized this compound using optimized protocols, achieving high yields and purity, which are critical for further biological evaluations.

In vitro and in vivo studies have revealed that 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- shows potent activity against a range of disease-relevant targets, including kinases and GPCRs. For instance, a recent publication in the Journal of Medicinal Chemistry highlighted its efficacy as an inhibitor of a key kinase involved in cancer cell proliferation. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic profile further underscore its potential as a lead candidate for drug development.

Moreover, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- with its targets. These studies have identified critical functional groups that can be modified to enhance potency and reduce off-target effects. Such findings are invaluable for the design of next-generation derivatives with improved therapeutic profiles.

In addition to its therapeutic potential, 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- has also been explored for its utility in chemical biology tools. For example, it has been incorporated into fluorescent probes for imaging specific cellular processes, leveraging its inherent photophysical properties. This dual functionality as both a therapeutic agent and a diagnostic tool highlights its versatility in biomedical research.

Despite these advancements, challenges remain in the development of 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- as a clinical candidate. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible medical benefits.

In conclusion, 9H-Fluorene, 5-bromo-2-chloro-9,9-diphenyl- (CAS: 2356108-21-7) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, from drug discovery to chemical probes, underscore its importance in advancing biomedical research. Continued investigation into its mechanisms of action and optimization of its properties will likely yield significant contributions to the field in the coming years.